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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986 Get Quote

Despite its classification as a multifunctional and fluorescent dye, a comprehensive review of

scientific literature and technical documentation reveals that Lanasol Yellow 4G (C.I. Reactive

Yellow 39; CAS 70247-70-0) is not a commonly utilized tool in biological research, drug

development, or studies of cellular signaling pathways. Its primary and well-documented

application lies within the textile industry as a reactive dye for wool and other protein fibers.

While chemical suppliers categorize Lanasol Yellow 4G as a fluorescent dye and highlight the

general importance of such molecules in biological experiments, specific examples, protocols,

or quantitative data for its use in a life science research context are conspicuously absent from

the public domain.[1][2][3][4][5] This guide will therefore summarize the known chemical

properties of Lanasol Yellow 4G and discuss the potential for its application in research based

on the characteristics of reactive dyes, while underscoring the current lack of established

methodologies.

Chemical and Physical Properties
Lanasol Yellow 4G is a reactive azo dye.[6] The key feature of reactive dyes is their ability to

form covalent bonds with the substrate they are applied to. In the context of textiles, this

ensures high wash-fastness. The reactive group in Lanasol Yellow 4G allows it to form a

stable chemical link with nucleophilic groups present in the amino acid residues of protein

fibers like wool.
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Property Value Reference

Molecular Formula C₁₉H₁₂BrCl₂N₅Na₂O₈S₂ [2]

Molecular Weight 699.25 g/mol [2]

Class Reactive Azo Dye [6]

Synonyms C.I. Reactive Yellow 39 [7]

Potential Research Applications: A Theoretical
Perspective
Given its chemical nature as a reactive dye, Lanasol Yellow 4G possesses the theoretical

potential for applications in biological research, particularly in the covalent labeling of proteins.

Protein Labeling
Reactive dyes can be used to covalently modify proteins at specific amino acid residues. The

reactive group of Lanasol Yellow 4G is designed to react with nucleophilic side chains of

amino acids such as lysine, cysteine, histidine, and tyrosine.[8][9] This property could

theoretically be harnessed for:

Fluorescent Labeling for Imaging: If Lanasol Yellow 4G exhibits suitable fluorescence

properties (quantum yield, photostability), it could potentially be used as a fluorescent probe

in techniques like fluorescence microscopy to visualize protein localization and dynamics.

However, no studies have been published that characterize its fluorescence spectrum or its

utility in cellular imaging.

Protein Conjugation: The covalent attachment of the dye could be used to track proteins in

various biochemical assays.

The workflow for such an application would logically follow these steps:
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Experimental Workflow: Protein Labeling
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Caption: A theoretical workflow for the covalent labeling of a protein with a reactive dye like

Lanasol Yellow 4G.

Environmental Research Applications
In contrast to the lack of data in biological research, Lanasol Yellow 4G has been the subject

of environmental science studies focused on the treatment of textile effluents. Research has

explored its removal from aqueous solutions through methods such as adsorption and

photodegradation.[6][10] These studies provide detailed experimental protocols for the analysis

and degradation of the dye in environmental samples, but do not shed light on its use as a

research tool in biology or medicine.
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Conclusion
For researchers, scientists, and drug development professionals, it is crucial to note that while

Lanasol Yellow 4G is commercially available and classified as a fluorescent and reactive dye,

there is no evidence in the peer-reviewed scientific literature to support its use in biological

research. Its utility as a fluorescent probe, protein label, or tool for studying signaling pathways

has not been established. Scientists seeking to label proteins or visualize cellular components

are advised to use well-characterized and validated fluorescent probes and labeling reagents

for which detailed protocols and a body of supporting literature are readily available. The

primary application of Lanasol Yellow 4G remains firmly within the domain of the textile

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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